![molecular formula C21H21N3O2 B7571441 N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide](/img/structure/B7571441.png)
N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide
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Overview
Description
N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide, also known as BPIC, is a chemical compound that has been studied for its potential use in scientific research. The compound has been found to have various biochemical and physiological effects that make it a useful tool in the study of certain biological processes. In
Mechanism of Action
The mechanism of action of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide involves its binding to the dopamine D3 receptor and inhibition of certain enzymes. The binding of this compound to the dopamine D3 receptor leads to the activation of certain signaling pathways, which can affect various physiological processes. The inhibition of enzymes by this compound can lead to the accumulation of certain neurotransmitters, which can affect neuronal signaling.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. The compound has been shown to increase dopamine release in certain brain regions, which can affect reward processing and motivation. This compound has also been found to improve cognitive function in animal models, possibly through its inhibition of acetylcholinesterase and butyrylcholinesterase.
Advantages and Limitations for Lab Experiments
N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has several advantages for use in lab experiments. The compound has a high affinity for the dopamine D3 receptor, which makes it a useful tool for studying certain neurological processes. This compound also has a relatively low toxicity, which makes it safe for use in animal studies. However, the limitations of this compound include its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide. One area of research is the exploration of its potential use in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Another area of research is the development of more efficient synthesis methods for this compound, which could increase its availability for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.
Synthesis Methods
The synthesis of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide involves the reaction of 1-benzyl-3-pyrrolidinone with 2-chloro-3-nitrobenzoic acid in the presence of a base catalyst. The resulting compound is then reduced using hydrogen gas and a palladium catalyst to yield this compound. The synthesis method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has been studied for its potential use in scientific research, particularly in the study of certain biological processes. The compound has been found to have a high affinity for the dopamine D3 receptor, which is involved in various neurological processes. This compound has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters.
Properties
IUPAC Name |
N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2/c25-20-18-9-5-4-8-16(18)12-19(23-20)21(26)22-17-10-11-24(14-17)13-15-6-2-1-3-7-15/h1-9,12,17H,10-11,13-14H2,(H,22,26)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOVGXIXCWDQDMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1NC(=O)C2=CC3=CC=CC=C3C(=O)N2)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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